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Compound Name: Benzoxiquine

CAS No.: 86-75-9

Cat. No.: B1666691

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Executive Summary
Benzoxiquine, the benzoate ester of 8-hydroxyquinoline, is a compound with recognized

antimicrobial properties. Its history is intrinsically linked to the discovery and development of its

parent compound, 8-hydroxyquinoline, a potent metal-chelating agent with a long history of use

as an antiseptic and disinfectant. This technical guide provides a comprehensive overview of

the discovery, historical development, and key scientific data related to Benzoxiquine, with a

focus on its synthesis, antimicrobial activity, and proposed mechanism of action. While a

complete historical record of Benzoxiquine's initial discovery is not readily available in publicly

accessible documents, its development can be contextualized within the broader exploration of

8-hydroxyquinoline derivatives for therapeutic applications.

Discovery and Historical Development
The journey of Benzoxiquine begins with its precursor, 8-hydroxyquinoline. First synthesized

in 1880, 8-hydroxyquinoline's potent antimicrobial and metal-chelating properties were

recognized in the early 20th century, leading to its use as a disinfectant and antiseptic. The
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derivatization of 8-hydroxyquinoline, including the formation of esters like Benzoxiquine, was a

logical progression to modify its physicochemical properties, such as solubility and

bioavailability, potentially enhancing its therapeutic index.

While the exact date and discoverer of Benzoxiquine's first synthesis are not clearly

documented in the available literature, records from the United States Tariff Commission

indicate that 8-quinolinol benzoate was in production by the early 1960s.[1][2] This suggests its

development likely occurred in the mid-20th century, a period of significant activity in the

discovery and development of new antimicrobial agents. The primary motivation for its

development was likely to leverage the known antimicrobial efficacy of 8-hydroxyquinoline in a

modified form.

Historical Timeline of 8-Hydroxyquinoline and its Derivatives:

1880: 8-Hydroxyquinoline
first synthesized.

Early 1900s: Antimicrobial
properties of 8-Hydroxyquinoline

recognized.

Mid-20th Century:
Development of

8-Hydroxyquinoline derivatives,
including Benzoxiquine.

1960s: Benzoxiquine
(8-Quinolinol benzoate)

in commercial production.

Click to download full resolution via product page

A brief timeline of the development of 8-Hydroxyquinoline and its derivatives.

Physicochemical Properties
A summary of the key physicochemical properties of Benzoxiquine is presented in the table

below.
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Property Value Reference

IUPAC Name quinolin-8-yl benzoate [3]

Synonyms
8-Quinolinol benzoate, 8-

(Benzoyloxy)quinoline
[3][4]

CAS Number 86-75-9 [3]

Molecular Formula C₁₆H₁₁NO₂ [3]

Molecular Weight 249.26 g/mol [3]

Melting Point 119.0 °C [4]

Boiling Point 424.3 °C (estimated) [4]

Water Solubility
44.66 mg/L at 25 °C

(estimated)
[4]

logP (o/w) 3.300 (estimated) [4]

Synthesis
The synthesis of Benzoxiquine is typically achieved through the esterification of 8-

hydroxyquinoline with benzoyl chloride. This is a standard esterification reaction where the

hydroxyl group of 8-hydroxyquinoline acts as a nucleophile, attacking the electrophilic carbonyl

carbon of benzoyl chloride.

General Synthetic Scheme:
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Reactants

Products
8-Hydroxyquinoline

Benzoxiquine

Pyridine (base)

Benzoyl Chloride

HCl

Prepare Benzoxiquine
Stock Solution

Perform Serial Dilutions
in 96-well Plate

Inoculate with
Standardized Microorganism Incubate Plate Read MIC

(Visual or OD600)

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1666691?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Extracellular

Cell Membrane

Intracellular

Benzoxiquine

Lipophilic Complex

Chelation

Metal Ion

Metal Ion

Transport

Essential Enzyme

Inhibition

Reactive Oxygen
Species (ROS)

Generation

Cell Death

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1666691/docs?utm_src=pdf-body-img#benzoxiquine-a-technical-guide-to-its-discovery-and-development
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1666691?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1666691?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

